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Compound of Interest

Compound Name: Brucine dihydrate

Cat. No.: B1147078

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brucine, an alkaloid derived from the seeds of Strychnos nux-vomica, is structurally similar to
strychnine but less toxic.[1] It is extensively utilized in scientific research for its potent biological
activities, including anti-tumor, anti-inflammatory, and analgesic effects.[2][3] In laboratory
settings, brucine serves as a chiral resolving agent and a subject of study in pharmacology and
drug development for its ability to modulate various cell signaling pathways.[1][2] This
document provides detailed protocols for the preparation, storage, and handling of Brucine
dihydrate stock solutions for experimental use.

Physicochemical and Safety Data

Proper handling and storage of Brucine dihydrate are critical due to its high toxicity. It is fatal if
swallowed or inhaled and requires stringent safety measures, including the use of personal
protective equipment (PPE) and a chemical fume hood.[4]

Table 1: Physicochemical and Solubility Data for Brucine Dihydrate
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Property Value Reference(s)
Molecular Formula C23H26N204-2H20 [415]
Molecular Weight 430.49 g/mol [5]1[6]

White to pale cream crystalline
Appearance [7]

powder
Melting Point 174 -179 °C [8]

Soluble in methanol, ethanol,
and Dimethyl Sulfoxide

Solubility (DMSO) (215.55 mg/mL); [3117119]
slightly soluble in water, ether,

and chloroform.

Store at -20°C forup to 3
Storage (Powder) years or at 4°C for up to 2 [10]

years.

Strong oxidizing agents, strong
Incompatibilities bases, and strong reducing [7]

agents.

Danger: Fatal if swallowed or
inhaled. Causes serious eye
Safety irritation. Handle in a chemical [4][11]
fume hood with appropriate
PPE.

Experimental Protocols

These protocols are intended for the preparation of stock and working solutions of Brucine
dihydrate for use in in vitro cell-based assays and other relevant experiments. All procedures
involving solid Brucine dihydrate or concentrated stock solutions must be performed in a
certified chemical fume hood.
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Protocol for Preparation of a 10 mM Brucine Dihydrate
Stock Solution in DMSO

Materials:

Brucine dihydrate (MW: 430.49 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Spatula

Vortex mixer

Procedure:

Pre-weighing Preparation: Bring the Brucine dihydrate container to room temperature
before opening to prevent moisture condensation.

¢ Weighing: In a chemical fume hood, carefully weigh 4.305 mg of Brucine dihydrate powder
using an analytical balance.

o Dissolving: Transfer the weighed powder to a sterile amber vial. Add 1 mL of anhydrous
DMSO to the vial.

¢ Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved. A
brief, gentle warming in a water bath (< 37°C) may aid dissolution if necessary.

« Aliquotting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile, amber microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to
1 month) or at -80°C for long-term storage (up to 6 months).[10] Avoid repeated freeze-thaw
cycles.[10]
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Protocol for Preparation of Working Solutions for Cell
Culture Experiments

Materials:

e 10 mM Brucine dihydrate stock solution in DMSO

» Appropriate sterile cell culture medium (e.g., DMEM, RPMI-1640)
o Sterile serological pipettes and pipette tips

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM Brucine dihydrate stock solution at room
temperature.[8]

 Dilution: Perform serial dilutions of the stock solution directly into the cell culture medium to
achieve the desired final concentrations for your experiment (e.g., 1 uM, 10 uM, 100 pM).

o Important: To avoid cell toxicity from the solvent, ensure the final concentration of DMSO
in the cell culture medium does not exceed 0.5%.[10] A vehicle control (medium with the
same final concentration of DMSO) should be included in all experiments.

o Application: Immediately add the freshly prepared working solutions to your cell cultures.

Signaling Pathways and Mechanism of Action

Brucine exerts its biological effects by modulating a variety of intracellular signaling pathways,
primarily implicated in cancer cell proliferation, apoptosis, and inflammation. Its anti-tumor
activity is often associated with the inhibition of pro-survival pathways and the activation of
apoptotic mechanisms.

One of the key mechanisms of Brucine's anti-cancer effect is the inhibition of the Vascular
Endothelial Growth Factor Receptor 2 (VEGFR2) signaling pathway.[12] This inhibition disrupts
downstream cascades, including the PISBK/AKT/mTOR and Raf/MEK/ERK pathways, which are
crucial for cancer cell growth, proliferation, and angiogenesis.[1][4][11]
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Caption: Brucine's inhibitory effect on the VEGFR2 signaling cascade.

Experimental Workflow

The following diagram outlines the general workflow from receiving Brucine dihydrate powder

to its application in cell-based assays.
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Stock Solution Preparation (in Fume Hood)
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Caption: Workflow for preparing and using Brucine dihydrate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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